N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C18H18N2O3/c1-3-12-23-17-10-4-14(5-11-17)18(22)20-16-8-6-15(7-9-16)19-13(2)21/h3-11H,1,12H2,2H3,(H,19,21)(H,20,22)
• InChI Key: CJLTZPUMLJLLAU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide, also known as AA-NH2, is a chemical compound that belongs to the class of benzamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including organic synthesis, medicinal chemistry, and drug discovery.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide is not fully understood, but it is believed to interact with specific targets in the body, such as enzymes and receptors. This compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and carbonic anhydrase. It also exhibits binding affinity towards certain receptors, such as the adenosine A3 receptor and the dopamine D2 receptor.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. It has been reported to possess antioxidant, anti-inflammatory, and anticancer activities. This compound has also been shown to modulate the immune system and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide has several advantages for lab experiments, including its high yield and purity, simple synthesis method, and potential applications in various research areas. However, this compound also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide. One potential direction is the design and synthesis of novel this compound derivatives with improved pharmacological properties, such as increased solubility and reduced toxicity. Another direction is the investigation of the mechanism of action of this compound and its potential targets in the body. Additionally, this compound could be explored for its potential applications in other research areas, such as material science and catalysis.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various scientific research areas. Its simple synthesis method, high yield and purity, and potential applications make it an attractive building block for the synthesis of bioactive molecules. Further research and development of this compound and its derivatives could lead to the discovery of novel drugs and materials with significant benefits for human health and industry.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-4-(allyloxy)benzamide has been extensively studied for its potential applications in various scientific research areas. It has been used as a building block for the synthesis of various bioactive molecules, including antitumor agents, anti-inflammatory agents, and antimicrobial agents. This compound has also been used as a ligand for the design and synthesis of metal complexes with potential applications in catalysis and material science.